potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate

• IUPAC Name: potassium;5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate
• InChI: InChI=1S/C9H4F2N2O3.K/c10-5-3-1-2-4(6(5)11)8-12-7(9(14)15)13-16-8;/h1-3H,(H,14,15);/q;+1/p-1
• InChI Key: TXOYPAFXVXMNBA-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=NC(=NO2)C(=O)[O-].[K+]
• Molecular Formula: C9H3F2KN2O3
• Molecular Weight: 264.23 g/mol

Description

Potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate, also known as 5-DF-POD, is a fluorinated derivative of the 1,2,4-oxadiazole-3-carboxylate family of compounds. It is an important reagent in the synthesis of organic compounds and is widely used in the fields of medicinal chemistry and drug discovery. 5-DF-POD is considered a novel reagent due to its unique structure and properties, which make it a valuable tool for scientists in the laboratory.

Mechanism of Action

The mechanism of action of potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate is not well understood. However, it is believed that the reagent acts as a nucleophile, forming a covalent bond with the substrate molecule and thus enabling the synthesis of the desired product. Furthermore, the fluorinated phenyl group of potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate is thought to enhance the reactivity of the reagent, allowing it to react with a wide range of substrates.
Biochemical and Physiological Effects
The biochemical and physiological effects of potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate are not well understood. However, it is believed that the reagent has the potential to interact with a variety of enzymes and other proteins, and may thus have an impact on biochemical and physiological processes. Furthermore, potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate has been shown to have an inhibitory effect on the activity of certain enzymes, suggesting that it may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate is its versatility; it can be used in a wide range of laboratory experiments, from the synthesis of organic compounds to the study of enzyme mechanisms. Furthermore, potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate has been shown to be a highly efficient reagent, with yields typically in the range of 70-90%. However, the reagent is also associated with certain limitations; for example, it is not soluble in water, and thus must be used in aprotic solvents such as acetonitrile or dimethylformamide. Additionally, the fluorinated phenyl group of potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate can be toxic if not handled properly.

Future Directions

Given the versatility and potential of potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate, there are a number of possible future directions for research. These include further studies into the biochemical and physiological effects of the reagent, as well as the development of new and improved synthetic methods for the synthesis of organic compounds. Additionally, research into the potential therapeutic applications of potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate is also of great interest. Finally, further studies into the toxicity of the fluorinated phenyl group of potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate are needed in order to ensure the safe handling of the reagent in the laboratory.

Synthesis Methods

Potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate is synthesized by the reaction of potassium carbonate and 2,3-difluorophenyl-1,2,4-oxadiazole-3-carboxylic acid. The reaction proceeds in two steps: first, a nucleophilic substitution occurs between the potassium carbonate and the carboxylic acid, forming a potassium salt of the acid; second, the salt is deprotonated by an alkali metal base, forming the desired potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate. The reaction is carried out in aprotic solvents such as acetonitrile or dimethylformamide, and the yield is typically in the range of 70-90%.

Scientific Research Applications

Potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate is a versatile reagent that has been used in a variety of scientific research applications, including the synthesis of organic compounds, the synthesis of pharmaceuticals and other biologically active molecules, and the study of enzyme mechanisms. It has also been used in the synthesis of fluoroalkylated 1,2,4-oxadiazole derivatives, which are important intermediates in the synthesis of many pharmaceuticals and other biologically active molecules. Furthermore, potassium 5-(2,3-difluorophenyl)-1,2,4-oxadiazole-3-carboxylate has been used in the synthesis of a variety of biologically active molecules, including anticancer agents, antiviral agents, and anti-inflammatory agents.